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Compound of Interest

Atrial natriuretic factor (1-28)
Compound Name: )
(human, porcine)

Cat. No.: B013185

Welcome to the technical support center for Atrial Natriuretic Peptide (ANP) (1-28)
experiments. This resource provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in optimizing their
experimental conditions and overcoming common challenges.

Frequently Asked Questions (FAQs)

Q1: What is the primary signaling pathway activated by ANP (1-28)7?

Al: ANP (1-28) primarily signals through the natriuretic peptide receptor-A (NPR-A), a
membrane-bound guanylyl cyclase.[1][2] Upon binding, ANP activates NPR-A, which catalyzes
the conversion of guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP).
[2] cGMP then acts as a second messenger, mediating most of ANP's downstream effects,
including vasodilation and natriuresis.[2] Additionally, in certain cell types, ANP can activate the
phosphatidylinositol 3-kinase (P13K)/Akt/Foxola/cyclin D2 signaling pathway, which is involved
in mitogenic responses.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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